Cas no 95853-67-1 (ETHYL 3-METHYL-4,4,4-TRIFLUOROBUTYRATE)

• Product Name: ETHYL 3-METHYL-4,4,4-TRIFLUOROBUTYRATE
• CAS No: 95853-67-1
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 827250
• PubChem ID: 228896
• Update Time: 2025-04-19

ETHYL 3-METHYL-4,4,4-TRIFLUOROBUTYRATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-METHYL-4,4,4-TRIFLUOROBUTYRATE
• NSC 22077
• AKOS005259926
• MFCD00040847
• ethyl 4,4,4-trifluoro-3-methylbutanoate
• Ethyl 3-methyl-4,4,4-trifluorobutanoate
• FT-0626002
• ethyl 4,4,4-trifluoro-3-methyl-butanoate
• 95853-67-1
• NSC-22077
• DTXSID60281590
• NSC22077
• 6975-13-9
• ethyl 3-(trifluoromethyl)butyrate
• SCHEMBL197988
• CS-0030985
• C13329
• (+/-)-ethyl 4,4,4-trifluoro-3-methylbutanoate
• CS-15691
• ETHYL-3-(TRIFLUOROMETHYL)BUTYRATE

• Inchi： 1S/C7H11F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h5H,3-4H2,1-2H3
• InChI Key： SRVTXLPAWBTQSA-UHFFFAOYSA-N
• SMILES： FC(C(C)CC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 184.07100
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 135 °C
• Refractive Index: 1.36
• PSA: 26.30000
• LogP: 2.13800
• Solubility: Not determined

ETHYL 3-METHYL-4,4,4-TRIFLUOROBUTYRATE Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R10